Cas no 1803716-70-2 (2,5-Dibromo-3-fluorophenylacetic acid)

• Product Name: 2,5-Dibromo-3-fluorophenylacetic acid
• CAS No: 1803716-70-2
• MF: C₈H₅Br₂FO₂
• MW: 311.930504560471
• MDL: MFCD28784880
• CID: 4705570
• Update Time: 2025-11-01

2,5-Dibromo-3-fluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-fluorophenylacetic acid

• MDL： MFCD28784880
• Inchi： 1S/C8H5Br2FO2/c9-5-1-4(2-7(12)13)8(10)6(11)3-5/h1,3H,2H2,(H,12,13)
• InChI Key： HSEOSQQCJLBZGS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1CC(=O)O)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 37.3

Additional information on 2,5-Dibromo-3-fluorophenylacetic acid

2,5-Dibromo-3-fluorophenylacetic Acid (CAS No. 1803716-70-2): A Comprehensive Overview

2,5-Dibromo-3-fluorophenylacetic acid (CAS No. 1803716-70-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique halogenated aromatic structure, has been the subject of numerous studies due to its potential applications in drug discovery and synthetic chemistry. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 2,5-dibromo-3-fluorophenylacetic acid.

Chemical Structure and Properties

2,5-Dibromo-3-fluorophenylacetic acid is a substituted phenylacetic acid with a molecular formula of C₉H₆Br₂F O₂. The presence of bromine and fluorine atoms on the phenyl ring imparts unique physical and chemical properties to the molecule. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its melting point is approximately 145°C, and it has a molecular weight of 309.94 g/mol.

The halogenated nature of 2,5-dibromo-3-fluorophenylacetic acid makes it an attractive candidate for various chemical reactions. The bromine atoms can serve as leaving groups in substitution reactions, while the fluorine atom can influence the electronic properties of the molecule. These features make it a valuable building block in synthetic chemistry and drug design.

Synthesis Methods

The synthesis of 2,5-dibromo-3-fluorophenylacetic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 3-fluorophenylacetic acid followed by further bromination at the ortho position. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

An alternative approach involves the direct synthesis from 3-fluoroaniline through a series of reactions including bromination, acylation, and oxidation. This method has been reported to yield high purity products with fewer side reactions. Recent advancements in catalytic methods have also shown promise in improving the efficiency and selectivity of these syntheses.

Applications in Pharmaceutical Research

2,5-Dibromo-3-fluorophenylacetic acid has shown potential in various pharmaceutical applications due to its unique chemical structure. One area of interest is its use as an intermediate in the synthesis of novel drugs with anti-inflammatory and analgesic properties. Studies have demonstrated that derivatives of this compound exhibit potent activity against inflammatory mediators such as prostaglandins and cytokines.

In addition to its anti-inflammatory properties, 2,5-dibromo-3-fluorophenylacetic acid has been explored for its potential as an antiviral agent. Research has shown that certain derivatives can inhibit viral replication by interfering with key viral enzymes. These findings have opened new avenues for the development of antiviral drugs targeting specific viral infections.

Recent Research Developments

The latest research on 2,5-dibromo-3-fluorophenylacetic acid has focused on optimizing its synthesis methods and exploring its biological activities. A study published in the Journal of Medicinal Chemistry reported a novel catalytic method for the synthesis of this compound using palladium catalysts. This method significantly reduced reaction times and improved yields compared to traditional methods.

In another study, researchers investigated the pharmacological effects of 2,5-dibromo-3-fluorophenylacetic acid-based derivatives on cancer cells. The results showed that these derivatives exhibited selective cytotoxicity against various cancer cell lines while sparing normal cells. This selective toxicity makes them promising candidates for cancer therapy.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 2,5-dibromo-3-fluorophenylacetic acid is not classified as a hazardous material under current regulations, proper handling precautions should be taken to ensure safety in laboratory settings. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound to prevent skin contact and inhalation.

In conclusion, 2,5-dibromo-3-fluorophenylacetic acid (CAS No. 1803716-70-2) is a multifunctional compound with significant potential in various scientific fields. Its unique chemical structure makes it an important building block in synthetic chemistry and drug discovery. Ongoing research continues to uncover new applications and improve synthesis methods, further highlighting its importance in modern scientific research.